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Abstract

This document provides a comprehensive guide for the safe and effective handling, storage,
and application of Cyclopropyl(4-hydroxyphenyl)methanone (CAS No. 36116-18-4), a key
building block and intermediate in pharmaceutical and chemical synthesis. These protocols are
designed for researchers, scientists, and drug development professionals to ensure personnel
safety, maintain compound integrity, and achieve reproducible experimental outcomes. The
guidelines herein are synthesized from authoritative safety data sheets and established
laboratory best practices.

Compound Profile and Physicochemical Properties

Cyclopropyl(4-hydroxyphenyl)methanone, also known as 4-cyclopropanecarbonylphenal, is
a ketone derivative with a molecular formula of C10H1002.[1][2] Its structure, featuring a
cyclopropyl group and a hydroxyphenyl moiety, makes it a valuable intermediate in organic
synthesis. Understanding its fundamental properties is critical for its appropriate use.

Table 1: Physicochemical Data for Cyclopropyl(4-hydroxyphenyl)methanone
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Property Value Source
CAS Number 36116-18-4 [1112]
Molecular Formula C10H1002 [1][2]
Molecular Weight 162.19 g/mol [11[2]
Appearance Light brown to brown solid [2]
Melting Point 105-107 °C [1][2]
Boiling Point 335.5 £ 15.0 °C (Predicted) [1]

pKa 8.09 £ 0.15 (Predicted) [11[2]
Storage Temperature S:);)m Temperature (Sealed, [1112]

Causality Insight: The phenolic hydroxyl group (pKa = 8.09) indicates that the compound is
weakly acidic.[1][2] This is crucial for selecting appropriate solvents and buffer systems in
experimental designs, as its solubility and stability can be pH-dependent. The solid nature and
relatively high melting point suggest good stability at ambient temperatures, simplifying short-
term handling.[1][2]

Hazard Identification and Safety Precautions

According to the Globally Harmonized System (GHS), Cyclopropyl(4-
hydroxyphenyl)methanone is classified as a hazardous substance. Adherence to safety
protocols is mandatory.

GHS Classification:
o Skin Irritation (Category 2): H315 - Causes skin irritation.[2][3]
» Serious Eye Irritation (Category 2A): H319 - Causes serious eye irritation.[2][3]

o Specific Target Organ Toxicity (Single Exposure) (Category 3), Respiratory System: H335 -
May cause respiratory irritation.
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Signal Word: Warning[2][3]

Pictograms:

Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against exposure. The selection of PPE should be based

on a thorough risk assessment of the specific laboratory procedures being performed.

Hand Protection: Wear chemically resistant, impervious gloves (e.g., nitrile rubber)
conforming to EN 374.[3]

Eye/Face Protection: Use tightly fitting safety goggles or a face shield as described by
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[4][5]

Skin and Body Protection: Wear a laboratory coat. For tasks with a higher risk of spillage,
consider additional protective clothing.[4][5]

Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood, to
avoid inhalation of dust.[6] If engineering controls are insufficient, a NIOSH-approved
respirator for organic vapors and particulates is recommended.[5]

First Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure.

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[3][6]

In Case of Skin Contact: Immediately wash off with plenty of soap and water while removing
all contaminated clothing. If skin irritation occurs, get medical advice.[3][6]

In Case of Eye Contact: Rinse cautiously with water for several minutes.[3] Remove contact
lenses, if present and easy to do. Continue rinsing for at least 15 minutes and consult a
doctor.[3][6]
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« |If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a physician or poison
control center immediately.[3]

Comprehensive Handling and Storage Protocols
Receiving and Initial Inspection

Upon receipt, inspect the container for any damage or signs of leakage. Verify that the label
information matches the order details and that the container is tightly sealed. Log the
compound into the chemical inventory system with the date of receipt.

General Handling Workflow

Handling of Cyclopropyl(4-hydroxyphenyl)methanone should always occur in a designated
area, preferably within a certified chemical fume hood, to minimize inhalation exposure and
contain potential spills.
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(Add solid to solvent)
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Experiment Complete

/

Post-Handling Phase
Decontaminate Glassware
& Work Surfaces

Dispose of Waste
(Follow institutional guidelines)
[Remove PPE Correctly]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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